Cas no 27453-26-5 (1-Methyl-N-(1-methylpyridin-1-ium-4-yl)pyridin-1-ium-4-amine;diiodide)

• Product Name: 1-Methyl-N-(1-methylpyridin-1-ium-4-yl)pyridin-1-ium-4-amine;diiodide
• CAS No: 27453-26-5
• MF: C₁₂H₁₅I₂N₃
• MW: 455.076546907425
• CID: 251187
• Update Time: 2023-08-02

1-Methyl-N-(1-methylpyridin-1-ium-4-yl)pyridin-1-ium-4-amine;diiodide Chemical and Physical Properties

Names and Identifiers

• 4,4-Iminobis(1-methyl)-pyridinium diiodide
• 4,4´-IMINOBIS(1-METHYL)-PYRIDINIUM DIIODIDE
• 4,4'-Imino-bis-(1-methyl)pyridinium diiodide
• 1-Methyl-N-(1-methylpyridin-1-ium-4-yl)pyridin-1-ium-4-amine;diiodide

• Inchi： 1S/C12H14N3.2HI/c1-14-7-3-11(4-8-14)13-12-5-9-15(2)10-6-12;;/h3-10H,1-2H3;2*1H/q+1;;/p-1
• InChI Key： UGWWSFYNOMKPLO-UHFFFAOYSA-M
• SMILES： [I-].[I-].N(C1C=C[N+](C)=CC=1)C1C=C[N+](C)=CC=1

Computed Properties

• Exact Mass: 454.936
• Monoisotopic Mass: 454.936
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 9
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 10
• XLogP3: 4.1
• Topological Polar Surface Area: 19.8